Cas no 4385-42-6 ( )
structure
Product Name:
CAS No:4385-42-6
MF:C4H4O2S2
MW:148.203358650208
CID:929211
PubChem ID:319007
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Dithiane-2,5-dione
- [1,4]Dithian-2,5-dion
- [1,4]dithiane-2,5-dione
- AC1L7ZAL
- NSC260448
- SureCN1170685
- Thioglykolid
- NSC-260448
- SCHEMBL1170685
- 4385-42-6
- DTXSID90312664
- JISRAAJAPNOYFD-UHFFFAOYSA-N
-
-
- Inchi： 1S/C4H4O2S2/c5-3-1-7-4(6)2-8-3/h1-2H2
- InChI Key： JISRAAJAPNOYFD-UHFFFAOYSA-N
- SMILES： S1C(CSC(C1)=O)=O
Computed Properties
- Exact Mass: 147.96532
- Monoisotopic Mass: 147.96527171g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 116
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 84.7Ų
Experimental Properties
- PSA: 34.14
Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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